Cas no 1340481-82-4 (tert-butyl 8-(((benzyloxy)carbonyl)amino)-5-thia-2-azaspiro[3.4]octane-2-carboxylate 5,5-dioxide)

• Product Name: tert-butyl 8-(((benzyloxy)carbonyl)amino)-5-thia-2-azaspiro[3.4]octane-2-carboxylate 5,5-dioxide
• CAS No: 1340481-82-4
• MF: C₁₉H₂₆N₂O₆S
• MW: 410.484544277191
• CID: 1234357
• PubChem ID: 91666884
• Update Time: 2025-10-28

tert-butyl 8-(((benzyloxy)carbonyl)amino)-5-thia-2-azaspiro[3.4]octane-2-carboxylate 5,5-dioxide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-propanyl 8-{[(benzyloxy)carbonyl]amino}-5-thia-2-azasp Iro[3.4]octane-2-carboxylate 5,5-dioxide
• tert-butyl 8-(((benzyloxy)carbonyl)amino)-5-thia-2-azaspiro[3.4]octane-2-carboxylate 5,5-dioxide
• 1340481-82-4
• TERT-BUTYL8-(((BENZYLOXY)CARBONYL)AMINO)-5-THIA-2-AZASPIRO[3.4]OCTANE-2-CARBOXYLATE5,5-DIOXIDE
• tert-butyl 5,5-dioxo-8-(phenylmethoxycarbonylamino)-5lambda6-thia-2-azaspiro[3.4]octane-2-carboxylate
• SB51444
• 5-Thia-2-azaspiro[3.4]octane-2-carboxylic acid, 8-[[(phenylmethoxy)carbonyl]amino]-, 1,1-dimethylethyl ester, 5,5-dioxide
• DTXSID601104849

• Inchi： 1S/C19H26N2O6S/c1-18(2,3)27-17(23)21-12-19(13-21)15(9-10-28(19,24)25)20-16(22)26-11-14-7-5-4-6-8-14/h4-8,15H,9-13H2,1-3H3,(H,20,22)
• InChI Key： CKWSIHUPIGVVKT-UHFFFAOYSA-N
• SMILES： S1(CCC(C21CN(C(=O)OC(C)(C)C)C2)NC(=O)OCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 410.15115773g/mol
• Monoisotopic Mass: 410.15115773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on tert-butyl 8-(((benzyloxy)carbonyl)amino)-5-thia-2-azaspiro[3.4]octane-2-carboxylate 5,5-dioxide

tert-butyl 8-(((benzyloxy)carbonyl)amino)-5-thia-2-azaspiro[3.4]octane-2-carboxylate 5,5-dioxide (CAS No. 1340481-82-4): A Comprehensive Overview

tert-butyl 8-(((benzyloxy)carbonyl)amino)-5-thia-2-azaspiro[3.4]octane-2-carboxylate 5,5-dioxide (CAS No. 1340481-82-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of spirocyclic compounds, which are known for their unique structural features and potential biological activities.

The spirocyclic structure of this compound is particularly noteworthy due to its ability to enhance the pharmacological properties of molecules. The presence of the thia and aza functionalities, along with the tert-butyl and benzyloxy substituents, contributes to its stability and reactivity, making it a valuable intermediate in the synthesis of various bioactive compounds.

Recent studies have highlighted the potential of tert-butyl 8-(((benzyloxy)carbonyl)amino)-5-thia-2-azaspiro[3.4]octane-2-carboxylate 5,5-dioxide in the development of novel therapeutic agents. One such study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The benzyloxy carbamate group in the compound plays a crucial role in modulating its biological activity. This group can be selectively cleaved under specific conditions, allowing for controlled release of the active moiety. This feature is particularly advantageous in drug delivery systems where precise control over drug release is essential for optimal therapeutic outcomes.

In addition to its anti-inflammatory properties, tert-butyl 8-(((benzyloxy)carbonyl)amino)-5-thia-2-azaspiro[3.4]octane-2-carboxylate 5,5-dioxide has also shown potential as an antiviral agent. Research conducted by a team at the University of California, San Francisco, found that this compound effectively inhibits the replication of several RNA viruses, including influenza and coronaviruses. The mechanism of action involves interference with viral RNA synthesis, thereby reducing viral load and mitigating disease severity.

The thia and aza functionalities in the spirocyclic ring system contribute to the compound's unique electronic properties, which are essential for its biological activity. These functionalities can also be modified through chemical synthesis to fine-tune the compound's properties for specific therapeutic applications. For example, substituting different groups at the tert-butyl position can alter the lipophilicity and solubility of the molecule, influencing its pharmacokinetic profile.

From a synthetic perspective, the preparation of tert-butyl 8-(((benzyloxy)carbonyl)amino)-5-thia-2-azaspiro[3.4]octane-2-carboxylate 5,5-dioxide involves several key steps. The synthesis typically begins with the formation of a spirocyclic core through a ring-closing metathesis reaction or a similar cyclization process. Subsequent functionalization steps introduce the benzyloxy carbamate and other substituents to achieve the desired structure.

The stability and reactivity of this compound make it an attractive candidate for further pharmaceutical development. Its ability to undergo selective chemical transformations also opens up possibilities for creating derivative compounds with enhanced properties. For instance, recent advancements in click chemistry have enabled researchers to efficiently modify this compound by introducing azide or alkyne functionalities, facilitating conjugation with other bioactive molecules.

In conclusion, tert-butyl 8-(((benzyloxy)carbonyl)amino)-5-thia-2-azaspiro[3.4]octane-2-carboxylate 5,5-dioxide (CAS No. 1340481-82-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for developing novel therapeutic agents targeting inflammatory diseases and viral infections. Ongoing research continues to uncover new applications and optimizations for this intriguing molecule.